Cas no 218795-72-3 (Benzene,1,3-dichloro-2-(2-chloro-4-nitrophenoxy)-)
218795-72-3 structure
Product Name:Benzene,1,3-dichloro-2-(2-chloro-4-nitrophenoxy)-
CAS No:218795-72-3
MF:C12H6Cl3NO3
MW:318.539940357208
CID:243535
PubChem ID:2794565
Update Time:2025-04-19
Benzene,1,3-dichloro-2-(2-chloro-4-nitrophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,3-dichloro-2-(2-chloro-4-nitrophenoxy)-
- 1,3-Dichloro-2-(2-chloro-4-nitrophenoxy)benzene
- AC1MDRDW
- BTB03905
- CTK4E7878
- HMS544E08
- Maybridge1_000976
- MolPort-009-013-817
- Oprea1_517292
- 218795-72-3
- DTXSID60383220
- FT-0606639
-
- Inchi: 1S/C12H6Cl3NO3/c13-8-2-1-3-9(14)12(8)19-11-5-4-7(16(17)18)6-10(11)15/h1-6H
- InChI Key: YFYIFEQPUBAAJN-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1OC1C(=CC=CC=1Cl)Cl)[N+](=O)[O-]
Computed Properties
- Exact Mass: 316.94148
- Monoisotopic Mass: 316.941326g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 55Ų
Experimental Properties
- Density: 1.533
- Melting Point: 136 °C
- Boiling Point: 347.8°Cat760mmHg
- Flash Point: 164.1°C
- Refractive Index: 1.63
- PSA: 52.37
- LogP: 5.87050
Benzene,1,3-dichloro-2-(2-chloro-4-nitrophenoxy)- Related Literature
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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